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GLDA (Glutamic Acid Diacetate) is a biodegradable chelating agent derived from glutamic acid [1]. Its
chemical name is Tetrasodium N,N-Bis(carboxymethyl)-L-glutamate, with a CAS number of 51981-21-6
and a molecular formula of C9H9NNa408 [1].

For any research chemical, including GLDA, establishing a validated analytical method is crucial to confirm

its identity, purity, and composition. The following table outlines the key parameters that must be validated

for an analytical procedure, based on regulatory standards [2].

Validation Parameter

Definition & Purpose

Typical Acceptance Criteria
(Examples)

Specificity/Selectivity

Linearity

Accuracy

Ability to distinguish the analyte from
other components [2].

Ability to obtain results directly
proportional to analyte concentration

2].

Closeness of measured value to the
true value [2].

Clear separation from known
impurities and degradation products

[2].
A correlation coefficient (r) of >0.999

is often expected [2].

Recovery of 98-102% for a pure
substance [2].
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Validation Parameter

Precision

Detection Limit (DL)

Quantitation Limit

(QL)

Robustness

Range

Definition & Purpose

Degree of agreement among
individual test results. Includes
repeatability and intermediate
precision [2].

Lowest amount of analyte that can
be detected [2].

Lowest amount of analyte that can
be quantified with accuracy and
precision [2].

Measures method reliability against
small, deliberate variations in
parameters [2].

The interval between upper and
lower concentration levels with
acceptable precision, accuracy, and
linearity [2].

Typical Acceptance Criteria
(Examples)

Relative Standard Deviation (RSD) of
<1% for retention time and typically
<2% for area in chromatography [2].

Signal-to-noise ratio of 3:1 is a
common approach [2].

Signal-to-noise ratio of 10:1 is a
common approach [2].

Method performance remains within
specified limits despite variations [2].

Typically 80-120% of the test
concentration for assay [2].

The following workflow outlines the general stages for developing and validating an analytical method, such

as one for assessing GLDA purity.
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(Define Method Scope and Criteria

Develop/Select Method
(e.g., HPLC, Titration)

Establish System Suitability
(Resolution >2, RSD <1%, etc.)

Formal Method Validation

(Document Protocol & Results)

Deploy for Routine Use
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.chemsrc.com/en/cas/51981-21-6_1027506.html
https://www.sciencedirect.com/science/article/abs/pii/S0099542805320090
https://www.smolecule.com/products/b545059#glda-research-grade-purity-specifications
https://www.smolecule.com/products/b545059#glda-research-grade-purity-specifications
https://www.smolecule.com/products/b545059#glda-research-grade-purity-specifications
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s545059?utm_src=pdf-bulk
https://www.smolecule.com/products/s545059?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

